Cas no 863-57-0 (Sodium Glycocholate)

Sodium Glycocholate is a bile salt derivative formed by the conjugation of glycine with cholic acid. It serves as a critical biological detergent, facilitating the emulsification and absorption of dietary lipids in the intestine. This compound is widely utilized in biochemical and pharmaceutical research due to its ability to solubilize membrane proteins and enhance drug permeability. Its high purity and stability make it suitable for applications in cell culture, diagnostic assays, and drug formulation. Sodium Glycocholate exhibits low cytotoxicity and excellent compatibility with biological systems, ensuring reliable performance in experimental and industrial settings. Its consistent quality and reproducibility further underscore its utility in scientific and medical applications.
Sodium Glycocholate structure
Sodium Glycocholate structure
Product name:Sodium Glycocholate
CAS No:863-57-0
MF:C26H43NNaO6
MW:488.612499475479
MDL:MFCD00036741
CID:40074
PubChem ID:23670522

Sodium Glycocholate Chemical and Physical Properties

Names and Identifiers

    • Sodium glycocholate
    • Sodium N-(3a,7a,12a-trihydroxy-24-oxocholan-24-yl)glycinate
    • Glycocholic acid sodium salt
    • Glycocholic acid
    • Sodium glycocholate hydrate
    • SodiuM hypochlorite solution
    • Sodium;2-[[(4R)-4-[(3R,5S,7R,8R,9R,10S,12S,13R,14R,17S)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7
    • Glycocholic acid (sodium)
    • SB67324
    • Cholane, glycine deriv. (ZCI)
    • Glycine, N-[(3α,5β,7α,12α)-3,7,12-trihydroxy-24-oxocholan-24-yl]-, monosodium salt (9CI)
    • Glycine, N-choloyl-, monosodium salt (8CI)
    • Monosodium glycocholate
    • NSC 35609
    • Sodium cholylglycinate
    • Glycocholicacidsodiumsalt
    • Glycocholate sodium
    • Q27116768
    • sodium N-(3alpha,7alpha,12alpha-trihydroxy-5beta-cholan-24-oyl)glycinate
    • Glycine, N-((3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl)-, monosodium salt
    • sodium glycylcholate
    • GLYCINE, N-CHOLOYL-, MONOSODIUM SALT
    • CHEBI:36273
    • V06CXA1W3K
    • N-choloylglycine, monosodium salt
    • N-Cholylglycine sodium salt
    • GLYCINE, N-((3.ALPHA.,5.BETA.,7.ALPHA.,12.ALPHA.)-3,7,12-TRIHYDROXY-24-OXOCHOLAN-24-YL)-, SODIUM SALT (1:1)
    • AS-59333
    • CS-0016853
    • sodium;2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetate
    • GLYCINE, N-((3ALPHA,5BETA,7ALPHA,12ALPHA)-3,7,12-TRIHYDROXY-24-OXOCHOLAN-24-YL)-, SODIUM SALT (1:1)
    • DTXSID001349031
    • G0207
    • Monosodium glycocholic acid
    • HY-N1423A
    • Glycocholate sodium salt
    • AKOS025286001
    • Glycocholic Acid, Sodium Salt
    • Sodium N-(3-alpha,7-alpha,12-alpha-trihydroxy-24-oxocholan-24-yl)glycinate
    • EINECS 212-730-9
    • NSC-35609
    • AC-37049
    • UNII-V06CXA1W3K
    • S-4700
    • Glycine, N-[(3.alpha.,5.beta.,7.alpha.,12.alpha.)-3,7,12-trihydroxy-24-oxocholan-24-yl]-, monosodium salt
    • 863-57-0
    • Glycine, N-((3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl)-, monosodium salt (9CI)
    • MFCD00036741
    • Sodium Glycocholate
    • MDL: MFCD00036741
    • Inchi: 1S/C26H43NO6.Na/c1-14(4-7-22(31)27-13-23(32)33)17-5-6-18-24-19(12-21(30)26(17,18)3)25(2)9-8-16(28)10-15(25)11-20(24)29;/h14-21,24,28-30H,4-13H2,1-3H3,(H,27,31)(H,32,33);/t14-,15+,16-,17-,18+,19+,20-,21+,24+,25+,26-;/m1./s1
    • InChI Key: JYJMYNJSOKXCRT-ZUHYDKSRSA-N
    • SMILES: O[C@@H]1C[C@@H]2C[C@@H](CC[C@]2(C)[C@@H]2[C@@H]1[C@@H]1CC[C@H]([C@H](C)CCC(=O)NCC(=O)O)[C@]1([C@H](C2)O)C)O.[Na]

Computed Properties

  • Exact Mass: 487.29100
  • Monoisotopic Mass: 487.29098234g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 766
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • Topological Polar Surface Area: 130

Experimental Properties

  • Color/Form: White to light yellow crystals or powders. There is an unpleasant smell. It tastes bitter.
  • Melting Point: 210-215 °C (subl.)(lit.)
  • Boiling Point: 692°C at 760 mmHg
  • Refractive Index: 30 ° (C=1, H2O)
  • PSA: 129.92000
  • LogP: 1.62110
  • Merck: 4494
  • Solubility: Soluble in water, ethanol

Sodium Glycocholate Security Information

Sodium Glycocholate Customs Data

  • HS CODE:29242990

Sodium Glycocholate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB136363-25 g
Sodium glycocholate, 97%; .
863-57-0 97%
25 g
€518.00 2023-07-20
eNovation Chemicals LLC
D630824-100g
GLYCOCHOLIC ACID SODIUM SALT
863-57-0 97%
100g
$1000 2024-06-05
eNovation Chemicals LLC
D249845-1g
Glycocholic acid sodium salt
863-57-0 97%
1g
$110 2024-05-23
FUJIFILM
197-15491-20mg
Sodium Glycocholate
863-57-0
20mg
JPY 52000 2023-09-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
RW470-5g
Sodium Glycocholate
863-57-0 98%
5g
¥470.0 2022-06-10
TRC
G641368-500mg
Glycocholic Acid Sodium Salt
863-57-0
500mg
$ 227.00 2023-09-07
TRC
G641368-2.5g
Glycocholic Acid Sodium Salt
863-57-0
2.5g
$809.00 2023-05-18
abcr
AB136363-5 g
Sodium glycocholate, 97%; .
863-57-0 97%
5 g
€169.50 2023-07-20
Apollo Scientific
BIB6061-5g
Glycocholic acid, sodium salt hydrate
863-57-0
5g
£63.00 2025-02-19
Apollo Scientific
BIB6061-10g
Glycocholic acid, sodium salt hydrate
863-57-0
10g
£76.00 2025-02-19

Sodium Glycocholate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  2-Ethoxy-1-(ethoxycarbonyl)-1,2-dihydroquinoline Solvents: Dimethyl sulfoxide ,  Acetonitrile ,  tert-Butanol ,  Water ;  10 min, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3
Reference
Continuous flow synthesis and scale-up of glycine- and taurine-conjugated bile salts
Venturoni, Francesco; et al, Organic & Biomolecular Chemistry, 2012, 10(20), 4109-4115

Sodium Glycocholate Raw materials

Sodium Glycocholate Preparation Products

Sodium Glycocholate Related Literature

Additional information on Sodium Glycocholate

Sodium Glycocholate: A Comprehensive Overview

Sodium glycocholate, also known as sodium glycochenodeoxycholate, is a bile acid derivative with the CAS number 863-57-0. It is widely recognized for its role in various pharmaceutical and cosmetic applications. This compound is derived from glycocholic acid, a naturally occurring bile acid, and is often used in its sodium salt form due to its enhanced solubility and stability.

Sodium glycocholate has been extensively studied for its ability to form mixed micelles with phospholipids and cholesterol, making it an essential component in bile acid-based drug delivery systems. Recent research has highlighted its potential in enhancing the bioavailability of poorly soluble drugs by forming stable micellar structures that facilitate drug absorption in the gastrointestinal tract. This property has led to its increasing use in the development of nanotechnology-based drug delivery systems, such as liposomes and nanoparticles.

In the cosmetic industry, sodium glycocholate is valued for its surfactant properties. It is commonly used as an emulsifier and cleansing agent in skincare products, particularly those designed for sensitive skin. Its mild nature makes it suitable for formulations aimed at reducing skin irritation while maintaining effective cleansing performance. Studies have shown that sodium glycocholate can help maintain the skin's natural barrier function, making it a popular choice in anti-aging and moisturizing products.

One of the most recent advancements involving sodium glycocholate is its application in targeted drug delivery systems. Researchers have explored its ability to encapsulate therapeutic agents within micellar structures, enabling controlled release and improved targeting of specific tissues or cells. This innovation has significant implications for the treatment of chronic diseases, where precise drug delivery is crucial for efficacy and reduced side effects.

Moreover, sodium glycocholate has been investigated for its potential in treating certain liver diseases. Bile acids play a critical role in maintaining liver health, and sodium glycocholate has shown promise in managing conditions such as primary biliary cholangitis (PBC) and non-alcoholic fatty liver disease (NAFLD). Clinical trials have demonstrated that it can improve liver function markers and reduce inflammation, making it a promising therapeutic agent in hepatology.

The environmental impact of sodium glycocholate has also come under scrutiny in recent years. As concerns about biodegradability and eco-friendly product formulations grow, researchers are exploring ways to optimize its production processes to minimize ecological footprint. Advances in green chemistry have led to the development of more sustainable methods for synthesizing sodium glycocholate, ensuring that it remains a viable option for both industrial and medical applications without compromising environmental health.

In conclusion, sodium glycocholate (CAS No: 863-57-0) is a versatile compound with a wide range of applications across pharmaceuticals, cosmetics, and biotechnology. Its unique properties, combined with ongoing research into novel uses and sustainable production methods, position it as a key ingredient in modern formulations. As scientific understanding of this compound continues to evolve, so too will its role in advancing healthcare and personal care solutions.

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